N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H11Cl2N5O/c16-12-7-6-11(8-13(12)17)18-14(23)9-22-20-15(19-21-22)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,23)
• InChI Key: CPIIOBSGQDDYLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5O
• Molecular Weight: 348.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as DPA-TZ, is a novel tetrazole-based compound that has gained attention in recent years due to its potential therapeutic applications. This compound has been studied extensively in the field of medicinal chemistry, with research focusing on its synthesis, mechanism of action, and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood. However, studies have suggested that it may act as a calcium channel blocker and inhibit the influx of calcium ions into cells. This can lead to a decrease in oxidative stress and inflammation, which can contribute to its neuroprotective and cardiovascular effects.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce infarct size and improve neurological function after ischemic injury. It has also been shown to reduce blood pressure and improve endothelial function in hypertensive rats. Additionally, N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide in lab experiments is its high purity and good yield from the synthesis method. It also has a relatively low toxicity profile, making it a viable option for in vivo studies. However, one limitation is the lack of understanding of its exact mechanism of action, which can hinder its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential applications in cardiovascular and cancer research. Finally, studies are needed to investigate the long-term safety and efficacy of N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide in humans.
In conclusion, N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a novel tetrazole-based compound that has shown potential in various fields of scientific research. Its synthesis method produces high yields of pure compound, making it a viable option for large-scale production. N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to have neuroprotective, cardiovascular, and anticancer effects, but its exact mechanism of action is not fully understood. Further research is needed to fully understand its potential therapeutic applications and long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide involves the condensation of 3,4-dichloroaniline with 5-phenyl-2H-tetrazole-2-acetic acid in the presence of a coupling reagent. The resulting compound is then purified through recrystallization to obtain pure N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. This method has been optimized to produce high yields of N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide with good purity, making it a viable option for large-scale production.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has shown potential in various fields of scientific research, including neuroscience, cardiovascular research, and cancer research. In neuroscience, N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to have neuroprotective effects against ischemic injury and oxidative stress. In cardiovascular research, N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to have vasodilatory effects and can reduce hypertension. In cancer research, N-(3,4-dichlorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis.